Leptofuranin A

• Molecular Formula: C32H48O5
• Molecular Weight: 512.7 g/mol
• IUPAC Name: 2-[(1E,3Z,7E,9E)-13-[5-(2-hydroxyethyl)-3,5-dimethyloxolan-2-yl]-3,5,9,11-tetramethyl-12-oxotetradeca-1,3,7,9-tetraenyl]-3-methyl-2,3-dihydropyran-6-one
• InChI: InChI=1S/C32H48O5/c1-21(18-23(3)12-14-28-24(4)13-15-29(34)36-28)10-9-11-22(2)19-25(5)30(35)27(7)31-26(6)20-32(8,37-31)16-17-33/h9,11-15,18-19,21,24-28,31,33H,10,16-17,20H2,1-8H3/b11-9+,14-12+,22-19+,23-18-
• InChI Key: RKBWUDATVXYABU-YGIRKTDUSA-N
• Isomeric SMILES: CC1CC(OC1C(C)C(=O)C(C)/C=C(\C)/C=C/CC(C)/C=C(/C)\C=C\C2C(C=CC(=O)O2)C)(C)CCO
• Canonical SMILES: CC1CC(OC1C(C)C(=O)C(C)C=C(C)C=CCC(C)C=C(C)C=CC2C(C=CC(=O)O2)C)(C)CCO
• synonyms: leptofuranin A

Description

Leptofuranin A is a natural product found in Streptomyces tanashiensis with data available.

Scientific Research Applications

1. Central Control of Body Weight

Leptofuranin A has been studied for its significant role in the genetic control of body weight, primarily through its association with the hormone leptin. Research indicates that leptin is a crucial component in the physiological system that controls body weight. The groundbreaking discovery of leptin has shed light on the genetic basis of obesity and offers insights into solving the global obesity crisis (Li, 2011).

2. Physiologic Role and Energy Homeostasis

Leptofuranin A, through leptin, is critical in the regulation of energy homeostasis and neuroendocrine function. Leptin serves as a signal of energy deficiency, promoting food intake and driving neuroendocrine functions to conserve energy. This role is especially significant in conditions like hypothalamic hypogonadism, where leptin administration can restore ovulatory menstruation and improve metabolic dysfunction in lipoatrophy, including cases associated with HIV or highly active antiretroviral therapy (Kelesidis et al., 2010).

3. Metabolic Effects and Obesity Treatment

Leptofuranin A's association with leptin has been linked to unique metabolic effects, particularly in reducing lipid content from the liver and peripheral tissues. Despite the widespread resistance to leptin in most obese individuals, understanding the molecular components of the leptin pathway is crucial for developing effective treatments for obesity and associated conditions like the Metabolic Syndrome. Pharmacological manipulation of components in the leptin pathway, such as stearoyl-CoA desaturase-1 (SCD-1), is considered beneficial for treating obesity, diabetes, hepatic steatosis, and other components of the Metabolic Syndrome (Cohen & Friedman, 2004).

4. Energy Balance and Reproductive Function

Leptofuranin A, through its association with leptin, is thought to play a significant role in energy balance and reproductive function. It indicates whether adequate energy reserves are present for normal reproductive functioning. Conditions like eating disorders, exercise-induced amenorrhea, and functional hypothalamic amenorrhea, associated with low serum leptin levels, contrast with conditions like obesity and polycystic ovarian syndrome, where leptin levels are often elevated. This dichotomy suggests that relative leptin deficiency or resistance might contribute to the reproductive abnormalities seen in these conditions (Moschos et al., 2002).